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Compound of Interest

Compound Name: Trapoxin B

Cat. No.: B10853576

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trapoxin B is a potent, irreversible inhibitor of histone deacetylases (HDACs), enzymes crucial
for regulating gene expression through the modification of chromatin structure.[1] As a cyclic
tetrapeptide originally isolated from the fungus Helicoma ambiens, Trapoxin B's unique mode
of action involves its epoxide group, which is thought to bind covalently to the histone
deacetylase enzyme.[1][2] This irreversible inhibition makes it a valuable tool for studying the
roles of histone acetylation in various cellular processes, including cell cycle control and
differentiation.[1] These characteristics underscore its significance as an antitumor agent and a
subject of interest in drug development.[1]

This document provides a comprehensive guide to the safe handling, preparation, and storage
of Trapoxin B stock solutions for laboratory use.

Chemical and Physical Properties

A summary of the key properties of Trapoxin B is presented below for quick reference.
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Property Value
Molecular Formula C33H40N4O6[3]
Molecular Weight 588.7 g/mol [3]
Appearance Solid

Soluble in organic solvents such as Dimethyl

Solubilit
Y sulfoxide (DMSO) and ethanol.[4][5]

CAS Number 133155-90-5[6]

Safety and Handling Precautions

Trapoxin B is a potent bioactive compound and should be handled with care. The following
safety measures are mandatory:

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles with side
shields, and chemical-resistant gloves (nitrile is a suitable option).[7] When handling the solid
form, consider using a respirator to prevent inhalation.[7][8]

Ventilation: All handling of Trapoxin B, especially the solid powder and the preparation of
stock solutions, must be conducted in a certified chemical fume hood to avoid inhalation of
aerosols or dust.[7][9]

Spill Management: In case of a spill, absorb the material with an inert absorbent (e.qg.,
vermiculite or sand).[7] The contaminated area should then be decontaminated, for instance,
with a 10% bleach solution.[7] All contaminated materials must be disposed of as hazardous
waste according to institutional guidelines.[7][8]

First Aid:

[¢]

Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes.[7]

[¢]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.[7]

o

Inhalation: Move to fresh air.[7]
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water.[7]

o In all cases of exposure, seek immediate medical attention.[7]

Preparation of Trapoxin B Stock Solution

The following protocol outlines the steps for preparing a 10 mM stock solution of Trapoxin B in
DMSO.

Materials:

Trapoxin B (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
Protocol:
o Calculations:

o To prepare a 10 mM stock solution, you will need to dissolve the appropriate mass of
Trapoxin B in a specific volume of DMSO.

o For example, to prepare 1 mL of a 10 mM solution:
= Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
» Mass (mg) = 0.010 mol/L x 0.001 L x 588.7 g/mol x 1000 mg/g = 5.887 mg
o Therefore, you would weigh out 5.887 mg of Trapoxin B and dissolve it in 1 mL of DMSO.

e Procedure:
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1. Allow the vial of Trapoxin B and the DMSO to reach room temperature before opening to
prevent moisture condensation.

2. Carefully weigh the calculated amount of Trapoxin B powder in a sterile microcentrifuge
tube.[10]

3. Add the corresponding volume of anhydrous DMSO to the tube.

4. Cap the tube tightly and vortex until the solid is completely dissolved.[10] Visually inspect
the solution to ensure there are no particulates.

5. Aliquot the stock solution into smaller, single-use volumes in sterile tubes to minimize
freeze-thaw cycles.

6. Clearly label each aliquot with the name of the compound, concentration, solvent, and
date of preparation.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of the Trapoxin B stock solution.

Condition Recommendation

Store aliquots at -20°C for short-term storage
Storage Temperature
and -80°C for long-term storage.

Liaht Sensitivit Protect from light by storing in amber-colored
i ensitivi
d Y vials or by wrapping clear vials in foil.

When stored as recommended, stock solutions
in DMSO are generally stable for up to one
o month. For longer-term storage of the solid
Stability . . .
compound, keep it in a tightly sealed vial as per
the manufacturer's instructions, which is

typically up to 6 months.

Experimental Protocols and Data Presentation
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The prepared Trapoxin B stock solution can be used in a variety of cell-based and biochemical
assays.

Experimental Workflow:

The general workflow for utilizing the Trapoxin B stock solution in a typical cell culture
experiment is depicted below.
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Caption: General workflow for preparing and using Trapoxin B stock solution.
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Signaling Pathway:

Trapoxin B exerts its effect by inhibiting histone deacetylases, leading to an increase in

histone acetylation and subsequent changes in gene expression.
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Caption: Simplified signaling pathway of Trapoxin B action.

Quantitative Data:

Click to download full resolution via product page
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The biological activity of HDAC inhibitors is often quantified by their half-maximal inhibitory
concentration (ICso).

Compound Target ICso0 Value
Trapoxin A HDAC11 94.4 + 22.4 nM[11][12]
TDO034 (Trapoxin A analogue) HDAC11 5.1 1.1 nM[11][12]

Note: ICso values can vary depending on the specific assay conditions.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10853576#preparing-trapoxin-b-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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